SCR-1479
Description
Its chemical structure features a benzothiazole core with a sulfonamide substituent, which enhances its blood-brain barrier permeability and target-binding affinity . Preclinical studies highlight its mechanism of action as a selective inhibitor of kinase pathways involved in tumor proliferation and neuroinflammatory responses . Phase I trials have demonstrated a favorable pharmacokinetic profile, with a half-life of 12–18 hours and low plasma protein binding (<60%), suggesting reduced risk of drug-drug interactions .
Properties
IUPAC Name |
N/A |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
SCR-1479; SCR 1479; SCR1479; |
Origin of Product |
United States |
Comparison with Similar Compounds
Efficacy and Selectivity
This compound exhibits superior selectivity for its primary kinase target (kinase X) compared to Compound A, which shows off-target activity against kinase Y, leading to adverse effects in preclinical models . While Compound B has a marginally lower IC₅₀, its poor solubility limits clinical utility. Compound C, despite high bioavailability, demonstrates suboptimal binding kinetics in dynamic cellular environments .
Research Findings and Limitations
Recent studies underscore this compound’s dual efficacy in reducing tumor volume (by 68% in xenograft models) and mitigating neuroinflammation (40% reduction in cytokine IL-6 levels) . However, limitations include:
- Metabolic Stability : this compound undergoes rapid hepatic glucuronidation, necessitating co-administration with cytochrome P450 inhibitors in clinical settings.
- Resistance Mechanisms : Prolonged exposure in in vitro models led to kinase X mutations (e.g., T315I), reducing this compound’s efficacy by 50% .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
